Explore by Category Organolithium Reagents

Lithium hydride

Lithium hydride (LiH) is a compound composed of lithium and hydrogen atoms. It is widely used in scientific research for various applications, including energy storage, hydrogen fuel cells, and as a reducing agent in organic synthesis. Its unique properties make it a valuable material in advancing scientific discoveries.

CAS No.:7580-67-8

Molecular Formula:LiH
HLi

Molecular Weight:8 g/mol

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tert-Butyllithium

Tert-Butyllithium, a potent chemical compound, plays a pivotal role in scientific research. It is utilized as a strong base and a powerful initiator in organic synthesis, enabling the creation of diverse molecular structures with immense precision and control. Its unique properties make it an invaluable tool in the pursuit of groundbreaking scientific advancements.

CAS No.:594-19-4

Molecular Formula:C4H9Li

Molecular Weight:64.1 g/mol

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Lithium;cyclopenta-1,3-diene

Cyclopentadienyllithium, a versatile chemical compound, is widely used in scientific research. With its unique properties, it serves as a vital building block in various organic syntheses, enabling advancements in drug discovery, materials science, and catalysis. Harnessing its reactivity, scientists explore new frontiers in the realm of chemical innovation.

CAS No.:16733-97-4

Molecular Formula:C5H5Li

Molecular Weight:72.1 g/mol

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Lithium aluminium hydride

Lithium aluminium hydride (LiAlH4) is a potent reducing agent used extensively in scientific research. It facilitates various reactions like reduction of carbonyl compounds and organic halides. Its versatility and ability to donate hydrogen make it an invaluable compound in synthetic chemistry.

CAS No.:16853-85-3

Molecular Formula:LiAlH4
AlH4Li

Molecular Weight:38 g/mol

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Isopropyllithium

Isopropyllithium is a highly reactive chemical compound used in scientific research. It acts as a strong base and nucleophile, enabling its application in various organic synthesis reactions, such as metal-catalyzed cross-coupling reactions and the preparation of organometallic compounds. Its versatility and reactivity make Isopropyllithium a valuable tool in modern chemistry.

CAS No.:1888-75-1

Molecular Formula:C3H7Li

Molecular Weight:50.1 g/mol

Availability: In Stock

(Trimethylsilyl)ethynyllithium

"(Trimethylsilyl)ethynyllithium is a versatile chemical compound used in scientific research. Its unique properties make it an excellent reagent for organic synthesis, allowing for the creation of complex organic molecules. Its applications range from pharmaceuticals to materials science, making it an invaluable tool in modern chemistry."

CAS No.:54655-07-1

Molecular Formula:C5H9LiSi

Molecular Weight:104.2 g/mol

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